![molecular formula C24H25N3O3S B4239400 2-methyl-N-phenyl-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide](/img/structure/B4239400.png)
2-methyl-N-phenyl-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide
Overview
Description
2-methyl-N-phenyl-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide, also known as MPB, is a chemical compound that has been widely studied for its potential therapeutic uses. MPB belongs to the class of sulfonamide compounds and has a molecular weight of 481.64 g/mol. In
Mechanism of Action
The exact mechanism of action of 2-methyl-N-phenyl-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide is not fully understood, but it is believed to act through multiple pathways. One of the proposed mechanisms is the inhibition of carbonic anhydrase, an enzyme involved in the regulation of pH in the body. This compound has also been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation. Additionally, this compound has been shown to modulate the activity of various signaling pathways, including the PI3K/Akt pathway and the MAPK pathway.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to induce cell cycle arrest at the G2/M phase and promote apoptosis through the activation of caspases. In diabetes research, this compound has been shown to improve glucose metabolism and insulin sensitivity by increasing the expression of glucose transporters and reducing inflammation. In neurological disorders, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation and improving mitochondrial function.
Advantages and Limitations for Lab Experiments
2-methyl-N-phenyl-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide has several advantages for lab experiments, including its high purity and stability, and its ability to target multiple pathways. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high doses. Therefore, careful dosing and toxicity studies are required before using this compound in lab experiments.
Future Directions
There are several future directions for 2-methyl-N-phenyl-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide research, including its potential use in combination therapies for cancer and other diseases, its use as a tool for studying various signaling pathways, and its potential use in drug development. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to optimize its dosing and toxicity profiles.
Conclusion
In conclusion, this compound is a promising sulfonamide compound that has been extensively studied for its potential therapeutic uses in various diseases. Its synthesis method has been optimized for high yields and purity, and its mechanism of action is believed to act through multiple pathways. This compound has several biochemical and physiological effects in vitro and in vivo, and it has several advantages and limitations for lab experiments. There are several future directions for this compound research, and further studies are needed to fully understand its potential therapeutic uses.
Scientific Research Applications
2-methyl-N-phenyl-5-[(4-phenyl-1-piperazinyl)carbonyl]benzenesulfonamide has been extensively studied for its potential therapeutic uses in various diseases, including cancer, diabetes, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and promoting apoptosis. In diabetes research, this compound has been shown to improve glucose metabolism and insulin sensitivity. In neurological disorders, this compound has been shown to have neuroprotective effects and improve cognitive function.
properties
IUPAC Name |
2-methyl-N-phenyl-5-(4-phenylpiperazine-1-carbonyl)benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O3S/c1-19-12-13-20(18-23(19)31(29,30)25-21-8-4-2-5-9-21)24(28)27-16-14-26(15-17-27)22-10-6-3-7-11-22/h2-13,18,25H,14-17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFEOECIMKHWQDR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3)S(=O)(=O)NC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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